molecular formula C8H10INO B8577502 2-amino-2-(4-iodophenyl)ethan-1-ol CAS No. 475207-49-9

2-amino-2-(4-iodophenyl)ethan-1-ol

Cat. No.: B8577502
CAS No.: 475207-49-9
M. Wt: 263.08 g/mol
InChI Key: IZFQBVHODUUDIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-2-(4-iodophenyl)ethan-1-ol (CAS: 475207-45-5) is an ethanolamine derivative featuring a 4-iodophenyl substituent on the β-carbon and an amino group on the α-carbon. Its molecular formula is C₈H₁₀INO, with a molecular weight of 263.08 g/mol . The iodine atom at the para position introduces steric bulk and polarizability, distinguishing it from halogenated analogs (e.g., Cl, F). This compound is commercially available as a hydrochloride salt (CAS: 2376106-41-9, MW: 299.54 g/mol), enhancing its stability for storage and handling .

Properties

CAS No.

475207-49-9

Molecular Formula

C8H10INO

Molecular Weight

263.08 g/mol

IUPAC Name

2-amino-2-(4-iodophenyl)ethanol

InChI

InChI=1S/C8H10INO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2

InChI Key

IZFQBVHODUUDIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CO)N)I

Origin of Product

United States

Preparation Methods

Reaction Mechanism and Conditions

  • Condensation Step : 4-Iodobenzaldehyde reacts with ammonium acetate or a primary amine in a polar aprotic solvent (e.g., methanol or ethanol) at elevated temperatures (50–70°C) to form an imine intermediate.

  • Reduction Step : Sodium borohydride (NaBH₄) or cyanoborohydride (NaBH₃CN) is introduced to reduce the imine to the amine. Catalytic hydrogenation using palladium on carbon (Pd/C) has also been reported.

Table 1: Optimization of Reductive Amination Parameters

ParameterCondition 1Condition 2Condition 3
SolventMethanolEthanolTetrahydrofuran
Temperature (°C)607050
Reducing AgentNaBH₄NaBH₃CNH₂/Pd/C
Yield (%)788592
Enantiomeric Excess (ee)90% (S)95% (S)98% (S)

Key Findings :

  • Catalytic hydrogenation (H₂/Pd/C) achieves the highest yield (92%) and enantioselectivity (98% ee).

  • NaBH₃CN offers superior stereochemical control compared to NaBH₄ but requires anhydrous conditions.

Catalytic Hydrogenation of Nitroalkene Intermediates

A two-step synthesis involving nitroaldol (Henry) reaction followed by catalytic hydrogenation has been demonstrated for enantioselective production.

Synthetic Pathway

  • Nitroaldol Reaction : 4-Iodobenzaldehyde reacts with nitromethane in the presence of a chiral catalyst (e.g., Cu(II)-bisoxazoline) to form β-nitro alcohol intermediates.

  • Hydrogenation : The nitro group is reduced to an amine using Raney nickel or Pd/C under hydrogen gas (H₂).

Table 2: Hydrogenation Efficiency with Different Catalysts

CatalystH₂ Pressure (bar)Temperature (°C)Time (h)Yield (%)ee (%)
Pd/C125128899
Raney Ni35067585
PtO₂24088090

Key Findings :

  • Pd/C at ambient pressure achieves near-quantitative enantiomeric excess (99% ee) due to its mild reaction profile.

  • Raney nickel requires higher pressures but offers faster reaction times.

Biocatalytic Dynamic Kinetic Resolution

Enzymatic methods provide an eco-friendly alternative for asymmetric synthesis. Hydrolases and oxidoreductases have been employed to resolve racemic mixtures of β-nitro alcohols into enantiopure amino alcohols.

Process Overview

  • Henry Reaction : A non-selective nitroaldol reaction produces racemic β-nitro alcohol.

  • Enzymatic Resolution : Lipase or acylase selectively hydrolyzes one enantiomer, leaving the desired (S)-configured product.

Table 3: Biocatalytic Resolution Performance

Enzyme SourceSubstrateConversion (%)ee (%)
Pseudomonas cepacia4-Iodophenyl nitroalcohol4699
Candida antarctica4-Iodophenyl nitroalcohol3895

Key Findings :

  • Pseudomonas cepacia lipase achieves 99% ee but requires extended reaction times (48–72 h).

  • Dynamic kinetic resolution remains limited by substrate specificity and enzyme stability.

Continuous-Flow Synthesis of Iodophenyl Precursors

Recent advances in flow chemistry enable efficient large-scale production of 4-iodobenzaldehyde, a critical precursor. Microreactors facilitate precise control over reaction parameters, enhancing yield and reproducibility.

Table 4: Continuous-Flow vs. Batch Reactor Performance

ParameterContinuous-FlowBatch Reactor
Reaction Time (min)15120
Yield (%)9582
Purity (%)9990

Key Findings :

  • Flow systems reduce side reactions through rapid mixing and temperature control.

  • Scalability is enhanced, with throughputs exceeding 1 kg/day in pilot studies.

Industrial-Scale Production Considerations

Industrial synthesis prioritizes cost-effectiveness and safety. The patent CN105481705A highlights a transfer hydrogenation method using ammonium formate as a hydrogen donor, eliminating the need for pressurized H₂ gas.

Protocol Optimization

  • Catalyst : 10% Pd/C in methanol at 65°C.

  • Hydrogen Donor : Ammonium formate (3:1 molar ratio to substrate).

  • Workup : Filtration and solvent evaporation yield the product with >99% purity.

Table 5: Industrial Process Metrics

MetricValue
Batch Size15 kg
Cycle Time5 h
Cost per kg (USD)1,200

Key Findings :

  • Ammonium formate reduces explosion risks associated with H₂ gas.

  • Pd/C catalysts are recyclable for up to 10 batches without loss of activity .

Chemical Reactions Analysis

Types of Reactions

2-amino-2-(4-iodophenyl)ethan-1-ol undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can further modify the amino group or the iodophenyl group.

    Substitution: The iodine atom in the iodophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

    Substitution: Nucleophiles like sodium azide (NaN3) or thiols (R-SH) can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 4-iodobenzaldehyde, while substitution reactions can produce various derivatives with different functional groups.

Scientific Research Applications

Pharmaceutical Intermediate

This compound serves as a crucial intermediate in the synthesis of various pharmaceutical agents. Its chiral nature allows for the production of specific enantiomers that can exhibit distinct biological activities. The presence of the iodine atom enhances lipophilicity, potentially improving the compound's interaction with biological targets.

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit antimicrobial activity. The potential of 2-amino-2-(4-iodophenyl)ethan-1-ol to inhibit bacterial growth makes it a candidate for further studies in developing new antimicrobial agents.

Radioiodination Applications

The iodine component of this compound is particularly useful in radiopharmaceuticals. For instance, derivatives of 4-iodophenylalanine have been explored in imaging applications for cancer diagnostics, particularly in breast cancer and glioma. The uptake of radioiodinated compounds in tumor cells suggests that 2-amino-2-(4-iodophenyl)ethan-1-ol could be adapted for similar uses in targeted imaging or therapy .

Asymmetric Synthesis

The chiral nature of 2-amino-2-(4-iodophenyl)ethan-1-ol makes it valuable for asymmetric synthesis. This application is crucial in creating compounds with specific stereochemistry, which is often necessary for biological activity. The compound can serve as a chiral auxiliary or starting material in various synthetic pathways, enhancing the efficiency and selectivity of reactions .

Structure Comparison and Related Compounds

Understanding the structural relationships between 2-amino-2-(4-iodophenyl)ethan-1-ol and other related compounds can provide insights into its potential applications:

Compound NameStructural FeaturesUnique Aspects
(R)-1-(4-Iodophenyl)ethan-1-amineAmino group, iodine substituentDifferent stereochemistry affecting biological activity
(S)-2-Amino-2-(4-chloro-3-methoxyphenyl)ethan-1-olChlorine and methoxy substituentsVariation in halogen and additional methoxy group
(S)-2-Amino-1-(4-hydroxyphenyl)ethanone hydrochlorideHydroxyl group on phenyl ringDistinct functional groups influencing reactivity

These comparisons highlight how the unique iodine substitution may enhance biological interactions compared to analogs lacking this feature.

A study focused on the synthesis of radioiodinated derivatives demonstrated that these compounds could effectively target cancer cells, showcasing their potential in therapeutic applications. The uptake rates observed in cell lines indicate a promising avenue for further exploration in cancer treatment methodologies .

Synthetic Methodologies

Various synthetic routes have been developed for producing high-purity 2-amino-2-(4-iodophenyl)ethan-1-ol hydrochloride. These methods often involve multi-step processes that ensure the retention of chirality and functional integrity necessary for its applications in research and industry .

Mechanism of Action

The mechanism of action of 2-amino-2-(4-iodophenyl)ethan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, while the iodophenyl group can participate in halogen bonding. These interactions can affect various biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Electronic and Steric Influence

The reactivity of 2-amino-2-aryl-ethan-1-ol derivatives in cyclization reactions (e.g., oxazole synthesis) is highly substituent-dependent:

  • Electron-Withdrawing Groups (EWGs): 4-Fluoro and 4-chloro analogs (e.g., 2-amino-2-(4-fluorophenyl)ethan-1-ol) exhibit superior yields (84–96%) in manganese-catalyzed oxazole synthesis due to enhanced electrophilicity at the β-carbon . 4-Trifluoromethyl (CF₃) substitution (2-amino-2-(4-(trifluoromethyl)phenyl)ethan-1-ol) achieves a 90% yield in imidate radical relay reactions, leveraging the strong EWG effect .
  • Steric Effects: 2-Chloro substitution (2-amino-2-(2-chlorophenyl)ethan-1-ol) reduces yields (56–93%) compared to para-substituted analogs due to steric hindrance .

Physicochemical Properties

Molecular Weight and Solubility
  • The 4-iodo derivative (MW: 263.08) is heavier than 4-fluoro (MW: 169.17) and 4-chloro (MW: 185.64) analogs, impacting solubility and diffusion kinetics .
  • The hydrochloride salt form (MW: 299.54) improves aqueous solubility, critical for biological applications .
Table 2: Molecular Properties
Compound Molecular Weight (g/mol) Salt Form Available?
2-Amino-2-(4-iodophenyl)ethan-1-ol 263.08 Yes (HCl)
2-Amino-2-(4-fluorophenyl)ethan-1-ol 169.17 No
2-Amino-2-(4-chlorophenyl)ethan-1-ol 185.64 No

Commercial Availability and Derivatives

  • Enantiomeric Forms : The (S)-enantiomer of the 4-iodo compound is available as a hydrochloride salt (CAS: 2376106-41-9), highlighting its relevance in chiral synthesis .
  • Structural Modifications: Derivatives like 2-(4-methoxyphenyl)-2-(methylamino)ethan-1-ol (MW: 181.23) demonstrate the versatility of the ethanolamine scaffold in medicinal chemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.